Cas no 478246-25-2 (Methyl 4-4-(4-fluorophenyl)piperazino-3-nitrobenzenecarboxylate)

Methyl 4-[4-(4-fluorophenyl)piperazino]-3-nitrobenzenecarboxylate is a synthetic organic compound featuring a fluorophenylpiperazine moiety linked to a nitro-substituted benzoate ester. This structure imparts unique reactivity, making it valuable in pharmaceutical and agrochemical research as an intermediate for designing biologically active molecules. The presence of the electron-withdrawing nitro group and fluorine atom enhances its potential for further functionalization, while the ester group offers versatility in hydrolysis or transesterification reactions. Its well-defined molecular architecture ensures consistent performance in synthetic applications, particularly in the development of receptor-targeted compounds. The compound's stability under standard handling conditions further supports its utility in laboratory-scale synthesis.
Methyl 4-4-(4-fluorophenyl)piperazino-3-nitrobenzenecarboxylate structure
478246-25-2 structure
Product Name:Methyl 4-4-(4-fluorophenyl)piperazino-3-nitrobenzenecarboxylate
CAS No:478246-25-2
MF:
MW:
CID:4653756
Update Time:2025-05-19

Methyl 4-4-(4-fluorophenyl)piperazino-3-nitrobenzenecarboxylate Chemical and Physical Properties

Names and Identifiers

    • METHYL 4-[4-(4-FLUOROPHENYL)PIPERAZINO]-3-NITROBENZENECARBOXYLATE
    • Benzoic acid, 4-[4-(4-fluorophenyl)-1-piperazinyl]-3-nitro-, methyl ester
    • Methyl 4-4-(4-fluorophenyl)piperazino-3-nitrobenzenecarboxylate

Methyl 4-4-(4-fluorophenyl)piperazino-3-nitrobenzenecarboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M163860-25mg
Methyl 4-[4-(4-fluorophenyl)piperazino]-3-nitrobenzenecarboxylate
478246-25-2
25mg
$ 230.00 2022-06-04
TRC
M163860-50mg
Methyl 4-[4-(4-fluorophenyl)piperazino]-3-nitrobenzenecarboxylate
478246-25-2
50mg
$ 380.00 2022-06-04
A2B Chem LLC
AI76910-1mg
methyl 4-[4-(4-fluorophenyl)piperazin-1-yl]-3-nitrobenzoate
478246-25-2 >90%
1mg
$201.00 2024-04-19
A2B Chem LLC
AI76910-5mg
methyl 4-[4-(4-fluorophenyl)piperazin-1-yl]-3-nitrobenzoate
478246-25-2 >90%
5mg
$214.00 2024-04-19
A2B Chem LLC
AI76910-10mg
methyl 4-[4-(4-fluorophenyl)piperazin-1-yl]-3-nitrobenzoate
478246-25-2 >90%
10mg
$240.00 2024-04-19
A2B Chem LLC
AI76910-500mg
methyl 4-[4-(4-fluorophenyl)piperazin-1-yl]-3-nitrobenzoate
478246-25-2 >90%
500mg
$720.00 2024-04-19
A2B Chem LLC
AI76910-1g
methyl 4-[4-(4-fluorophenyl)piperazin-1-yl]-3-nitrobenzoate
478246-25-2 >90%
1g
$1295.00 2024-04-19

Methyl 4-4-(4-fluorophenyl)piperazino-3-nitrobenzenecarboxylate Related Literature

Additional information on Methyl 4-4-(4-fluorophenyl)piperazino-3-nitrobenzenecarboxylate

Research Brief on Methyl 4-4-(4-fluorophenyl)piperazino-3-nitrobenzenecarboxylate (CAS: 478246-25-2): Recent Advances and Applications

Methyl 4-4-(4-fluorophenyl)piperazino-3-nitrobenzenecarboxylate (CAS: 478246-25-2) is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of recent studies due to its potential applications in drug discovery and development. The compound's piperazine and nitrobenzene moieties suggest possible interactions with biological targets, making it a promising candidate for further investigation.

Recent research has focused on the synthesis and characterization of Methyl 4-4-(4-fluorophenyl)piperazino-3-nitrobenzenecarboxylate, with particular emphasis on its physicochemical properties and reactivity. Studies have demonstrated that the compound exhibits moderate solubility in organic solvents, which is a critical factor for its potential use in pharmaceutical formulations. Additionally, its stability under various conditions has been evaluated, providing insights into its suitability for long-term storage and handling.

In the context of biological activity, preliminary investigations have explored the compound's interactions with specific enzymes and receptors. For instance, Methyl 4-4-(4-fluorophenyl)piperazino-3-nitrobenzenecarboxylate has shown affinity for certain serotonin receptors, suggesting potential applications in the treatment of neurological disorders. However, further in vitro and in vivo studies are required to fully elucidate its pharmacological profile and therapeutic potential.

The synthesis of Methyl 4-4-(4-fluorophenyl)piperazino-3-nitrobenzenecarboxylate has been optimized in recent years, with researchers developing more efficient and scalable methods. These advancements have reduced production costs and improved yield, making the compound more accessible for further research. The use of green chemistry principles in its synthesis has also been explored, aligning with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the application of Methyl 4-4-(4-fluorophenyl)piperazino-3-nitrobenzenecarboxylate. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, Methyl 4-4-(4-fluorophenyl)piperazino-3-nitrobenzenecarboxylate (CAS: 478246-25-2) represents a compound with significant potential in the field of chemical biology and drug discovery. Recent research has shed light on its synthesis, properties, and preliminary biological activities, paving the way for future investigations. Continued exploration of this molecule may yield novel therapeutic agents, contributing to the advancement of medical science.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD